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Compound of Interest

Compound Name: 6-iodo-2,3-dihydro-1h-indole HCl

Cat. No.: B14033805 Get Quote

Executive Summary & Scope
This technical guide serves as an advanced Safety Data Sheet (SDS) and operational manual

for 6-Iodoindoline Hydrochloride (CAS: 115666-46-1).[1] Unlike generic safety sheets, this

document integrates physicochemical stability profiles with practical handling protocols.

Target Audience: Synthetic organic chemists, medicinal chemists, and HSE officers. Critical

Note: This compound is a halogenated indoline salt. Its handling requires simultaneous

management of light sensitivity (due to the C–I bond) and hygroscopicity (due to the HCl salt

form).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
Understanding the molecular architecture is the first step in safety. The iodine atom at the 6-

position is a "soft" leaving group, making the compound susceptible to photolytic cleavage,

while the indoline core is prone to oxidative dehydrogenation to indole.
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Parameter Specification Technical Insight

Chemical Name
6-Iodo-2,3-dihydro-1H-indole

hydrochloride

Core scaffold for drug

discovery.[1]

CAS Number 115666-46-1 Specific to the HCl salt form.[1]

Molecular Formula C₈H₈IN[1][2] · HCl
Salt stoichiometry is typically

1:1.

Molecular Weight ~281.52 g/mol
Free base: ~245.06 g/mol ;

HCl: ~36.46 g/mol .

Appearance Off-white to beige powder

Warning: Pink/Purple tint

indicates iodine liberation

(decomposition).[1]

Solubility Water, Methanol, DMSO
Aqueous solutions will be

acidic (pH < 4).

Melting Point >200°C (Decomposes)
High lattice energy typical of

HCl salts.[1]

Hazard Identification (GHS Classification)
While specific toxicological data for this isomer is limited, Structure-Activity Relationship (SAR)

analysis with 5-iodoindoline and general aryl halides dictates the following risk profile.

Mechanistic Toxicology[1]
Irritation (Acidic Moiety): Upon contact with mucous membranes (eyes/lungs), the hydrolysis

of the HCl salt releases hydrochloric acid, causing immediate irritation.

Sensitization (Aryl Halide): Halogenated aromatics can act as haptens, potentially binding to

skin proteins and causing allergic dermatitis over repeated exposure.

GHS Label Elements
Signal Word:WARNING
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Hazard Code Description Mechanism of Action

H315 Causes skin irritation
Acidic hydrolysis on skin

surface.[1]

H319 Causes serious eye irritation
Corrosive action of HCl salt on

corneal tissue.[1]

H335 May cause respiratory irritation
Inhalation of dust/aerosol

irritates bronchial lining.

H302 Harmful if swallowed
Predicted based on indoline

class toxicity.[1]

Stability & Reactivity: The "Iodine-Indoline"
Paradox[1][4]
The handling challenge lies in the competing instabilities of the molecule.

Photolytic Deiodination: The C–I bond energy (~57 kcal/mol) is significantly lower than C–Br

or C–Cl. UV/Visible light exposure generates radical species, liberating elemental iodine (

), which catalyzes further degradation.

Oxidative Dehydrogenation: The indoline (dihydroindole) ring is thermodynamically driven to

aromatize into the fully aromatic indole system. This is accelerated by air and light.

Degradation Pathway Visualization
The following diagram illustrates the cascade of failure if storage protocols are ignored.
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Figure 1: Mechanistic degradation pathways showing why light and air exclusion are non-

negotiable.[1]

Advanced Handling Protocols
Storage Requirements

Temperature: Store at 2–8°C (Refrigerated). Long-term storage >6 months requires -20°C.

Atmosphere: Store under Argon or Nitrogen.[1] The HCl salt is hygroscopic; moisture

absorption accelerates hydrolysis and oxidation.

Container: Amber glass vials with Teflon-lined caps. Do not use clear glass wrapped in foil as

a permanent solution (foil tears).

Weighing & Transfer (The "Static" Challenge)
Hydrochloride salts often carry static charge, causing powder to "jump" and spread, increasing

inhalation risk.

Engineering Control: Use an ionizing blower or anti-static gun inside the balance enclosure.

Technique: Do not use metal spatulas if the powder is free-flowing and charged; use anti-

static plastic or wood.

PPE: Nitrile gloves (double-gloved recommended due to iodine permeability risks), lab coat,

and safety glasses.

Reaction Setup
When using 6-iodoindoline HCl in cross-coupling (e.g., Buchwald-Hartwig) or substitution

reactions:

Neutralization: The HCl must be neutralized in situ or prior to the main reaction. Typically, an

extra equivalent of base (e.g.,

,

) is required.
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Degassing: Solvents must be degassed.[1] Dissolved oxygen coupled with trace metal

catalysts will rapidly oxidize the indoline to indole.

Emergency Response & Waste Management
Operational Safety Workflow
This flowchart defines the decision matrix for handling spills or exposure.

Incident Detected

Identify Type

Solid Spill Personnel Exposure

1. Dampen with NaHCO₃ (aq)
2. Sweep (No Dust)

3. Place in Haz Waste

1. Wash with Soap/Water (15m)
2. Check for Iodine Stain

3. Seek Medical Aid

Skin Contact

1. Irrigate (15m)
2. Do NOT Neutralize
3. Emergency Room

Eye Contact

Click to download full resolution via product page

Figure 2: Emergency response decision matrix. Note the specific instruction to dampen spills

with bicarbonate to neutralize acidity.

Waste Disposal[1][4][7][8]
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Category: Halogenated Organic Waste.[1]

Specifics: Do not mix with strong oxidizers (e.g., nitric acid waste) as this may liberate toxic

iodine gas (

) or chlorine gas (

) from the HCl salt.

Neutralization: Small amounts can be treated with aqueous sodium thiosulfate to quench any

liberated iodine before disposal into the organic waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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